Poly[titanium(IV) n-butoxide]

• IUPAC Name: molecular hydrogen
• InChI: InChI=1S/H2/h1H
• InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Canonical SMILES: [HH]
• Molecular Formula: H2
• DSSTOX Substance ID: DTXSID9029643
• Molecular Weight: 2.016 g/mol
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting., Dry Powder, Water or Solvent Wet Solid; Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, highly flammable gas, Colorless gas; [HSDB] Vapor density = 0.069 (lighter than air); [HSDB], Liquid, ODOURLESS COLOURLESS COMPRESSED GAS.
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999), -259.16 °C, -253 °C
• Flash Point: Flammable gas
• Solubility: In water, 1.62 mg/L at 21 °C, Soluble in about 50 volumes of water at 0 degC, Very low solubility in most liquids, 0.00162 mg/mL at 21 °C, Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Density: 0.071 at -423.4 °F (USCG, 1999) - Less dense than water; will float, 0.082 g/L, Density: 0.069 (gas) (Air= 1); 0.0700 at BP (liq); 0.0763 at 13 K (solid). One liter of gas at 0 °C weighs 0.08987 g, Physical and Thermodynmic Properties Gaseous Hydrogen[Table#5046], Physical and Thermodynamic Properties of Solid Hydrogen[Table#5048]
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 165320
• Mechanism of Action: Substantial evidence indicates that molecular hydrogen (H2) has beneficial vascular effects because of its antioxidant and/or anti-inflammatory effects. Thus, hydrogen-rich water may prove to be an effective anti-aging drink. This study examined the effects of H2 on endothelial senescence and clarified the mechanisms involved. Hydrogen-rich medium was produced by a high-purity hydrogen gas generator. Human umbilical vein endothelial cells (HUVECs) were incubated with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) for various time periods in normal or hydrogen-rich medium. The baseline H2concentration in hydrogen-rich medium was 0.55 +/- 0.07 mmol/L. This concentration gradually decreased, and H2 was almost undetectable in medium after 12 hr. At 24 hr after TCDD exposure, HUVECs treated with TCDD exhibited increased 8OHdG and acetyl-p53 expression, decreased nicotinamide adenine dinucleotide (NAD(+))/NADH ratio, impaired Sirt1 activity, and enhanced senescence-associated beta-galactosidase. However, HUVECs incubated in hydrogen-rich medium did not exhibit these TCDD-induced changes accompanying Nrf2 activation, which was observed even after H2 was undetectable in the medium. Chrysin, an inhibitor of Nrf2, abolished the protective effects of H2 on HUVECs. H2 has long-lasting antioxidant and anti-aging effects on vascular endothelial cells through the Nrf2 pathway, even after transient exposure to H2. Hydrogen-rich water may thus be a functional drink that increases longevity. /Hydrogen-rich water/, Amyloid beta (Abeta) peptides are identified /as a/ cause of neurodegenerative diseases such as Alzheimer's disease (AD). Previous evidence suggests Abeta-induced neurotoxicity is linked to the stimulation of reactive oxygen species (ROS) production. The accumulation of Abeta-induced ROS leads to increased mitochondrial dysfunction and triggers apoptotic cell death. This suggests antioxidant therapies may be beneficial for preventing ROS-related diseases such as AD. Recently, hydrogen-rich water (HRW) has been proven effective in treating oxidative stress-induced disorders because of its ROS-scavenging abilities. However, the precise molecular mechanisms whereby HRW prevents neuronal death are still unclear. In the present study, we evaluated the putative pathways by which HRW protects against Abeta-induced cytotoxicity /in SK-N-MC cells/. Our results indicated that HRW directly counteracts oxidative damage by neutralizing excessive ROS, leading to the alleviation of Abeta-induced cell death. In addition, HRW also stimulated AMP-activated protein kinase (AMPK) in a sirtuin 1 (Sirt1)-dependent pathway, which upregulates forkhead box protein O3a (FoxO3a) downstream antioxidant response and diminishes Abeta-induced mitochondrial potential loss and oxidative stress. Taken together, our findings suggest that HRW may have potential therapeutic value to inhibit Abeta-induced neurotoxicity. /Hydrogen-rich water/, The NLRP3 inflammasome, an intracellular multi-protein complex controlling the maturation of cytokine interleukin-1beta, plays an important role in lipopolysaccharide (LPS)-induced inflammatory cascades. Recently, the production of mitochondrial reactive oxygen species (mtROS) in macrophages stimulated with LPS has been suggested to act as a trigger during the process of NLRP3 inflammasome activation that can be blocked by some mitochondria-targeted antioxidants. Known as a ROS scavenger, molecular hydrogen (H2) has been shown to possess therapeutic benefit on LPS-induced inflammatory damage in many animal experiments. Due to the unique molecular structure, H2 can easily target the mitochondria, suggesting that H2 is a potential antagonist of mtROS-dependent NLRP3 inflammasome activation. Here we have showed that, in mouse macrophages, H2 exhibited substantial inhibitory activity against LPS-initiated NLRP3 inflammasome activation by scavenging mtROS. Moreover, the elimination of mtROS by H2 resultantly inhibited mtROS-mediated NLRP3 deubiquitination, a non-transcriptional priming signal of NLRP3 in response to the stimulation of LPS. Additionally, the removal of mtROS by H2 reduced the generation of oxidized mitochondrial DNA and consequently decreased its binding to NLRP3, thereby inhibiting the NLRP3 inflammasome activation. Our findings have, for the first time, revealed the novel mechanism underlying the inhibitory effect of molecular hydrogen on LPS-caused NLRP3 inflammasome activation, highlighting the promising application of this new antioxidant in the treatment of LPS-associated inflammatory pathological damage., ... H2 decreased the tyrosine nitration level and suppressed oxidative stress damage in retinal cells. S-nitroso-N-acetylpenicillamine treatment decreased the cell numbers in the ganglion cell layer and inner nuclear layer, but the presence of H2 inhibited this reduction. These findings suggest that H2 has a neuroprotective effect against retinal cell oxidative damage, presumably by scavenging peroxynitrite. H2 reduces cellular peroxynitrite, a highly toxic reactive nitrogen species. Thus, H2 may be an effective and novel clinical tool for treating glaucoma and other oxidative stress-related diseases., Endothelial injury is a primary cause of sepsis and sepsis-induced organ damage. Heme oxygenase-1 (HO-1) plays an essential role in endothelial cellular defenses against inflammation by activating nuclear factor E2-related factor-2 (Nrf2). We found that molecular hydrogen (H2) exerts an anti-inflammatory effect. Here, we hypothesized that H2 attenuates endothelial injury and inflammation via an Nrf2-mediated HO-1 pathway during sepsis. First, we detected the effects of H2 on cell viability and cell apoptosis in human umbilical vein endothelial cells (HUVECs) stimulated by LPS. Then, we measured cell adhesion molecules and inflammatory factors in HUVECs stimulated by LPS and in a cecal ligation and puncture (CLP)-induced sepsis mouse model. Next, the role of Nrf2/HO-1 was investigated in activated HUVECs, as well as in wild-type and Nrf(-/-) mice with sepsis. We found that both 0.3 mmol/L and 0.6 mmol/L (i.e., saturated) H2-rich media improved cell viability and cell apoptosis in LPS-activated HUVECs and that 0.6 mmol/L (i.e., saturated) H2-rich medium exerted an optimal effect. H2 could suppress the release of cell adhesion molecules, such as vascular cell adhesion molecule-1 (VCAM-1) and intercellular cell adhesion molecule-1 (ICAM-1), and pro-inflammatory cytokines, such as tumor necrosis factor (TNF)-a, interleukin (IL)-1beta and high-mobility group box 1 protein (HMGB1). Furthermore, H2 could elevate anti-inflammatory cytokine IL-10 levels in LPS-stimulated HUVECs and in lung tissue from CLP mice. H2 enhanced HO-1 expression and activity in vitro and in vivo. HO-1 inhibition reversed the regulatory effects of H2 on cell adhesion molecules and inflammatory factors. H2 regulated endothelial injury and the inflammatory response via Nrf2-mediated HO-1 levels. These results suggest that H2 could suppress excessive inflammatory responses and endothelial injury via an Nrf2/HO-1 pathway. /Hydrogen-rich media/
• Color/Form: Colorless gas, ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• CAS No.: 1333-74-0, 12184-96-2, 12184-90-6, 12385-13-6, 12596-12-2, 12596-15-5, 9004-34-6
• Melting Point: -434 °F (USCG, 1999), -252.762 °C, -259.2 °C, -259 °C

Description

Hydrogen is the simplest and most abundant element in the universe, making up about 75% of its total mass . On Earth, hydrogen is found in compounds such as water (H₂O) and hydrocarbons. It is a colorless, odorless, and tasteless gas under standard conditions. Hydrogen has a single proton and one electron, making it the lightest element. It plays a crucial role in various chemical processes and is a potential clean energy carrier .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Laboratory Preparation

  Reaction with Acids: Hydrogen can be prepared by reacting metals like zinc with dilute acids such as hydrochloric acid or sulfuric acid. The reaction produces hydrogen gas and a salt.

  Reaction with Alkalis: Hydrogen can also be produced by reacting amphoteric metals like zinc with aqueous alkali.

• Industrial Production Methods

  Steam Methane Reforming (SMR): This is the most common method for industrial hydrogen production. Methane reacts with steam under high temperature and pressure in the presence of a catalyst to produce hydrogen, carbon monoxide, and a small amount of carbon dioxide.

  Electrolysis of Water: This method involves passing an electric current through water to split it into hydrogen and oxygen. It is a clean method if the electricity used is from renewable sources.

Chemical Reactions Analysis

Hydrogen undergoes various types of chemical reactions:

• Oxidation

  • Hydrogen reacts with oxygen to form water.
    • 2H₂ + O₂ → 2H₂O .

• Reduction

  • Hydrogen reduces metal oxides to metals.
    • H₂ + CuO → Cu + H₂O .

• Substitution

  • Hydrogen can participate in substitution reactions, especially in organic chemistry, such as hydrogenation of alkenes.
    • C₂H₄ + H₂ → C₂H₆ (in the presence of a catalyst like palladium) .

Scientific Research Applications

Hydrogen has a wide range of applications in scientific research:

• Chemistry

  • Used as a reducing agent in various chemical reactions.
  • Essential in the production of ammonia via the Haber process .

• Biology and Medicine

  • Molecular hydrogen has been studied for its potential therapeutic effects, including its role as an antioxidant and anti-inflammatory agent .

• Industry

  • Hydrogen is used in the hydrogenation of fats and oils.
  • It is a key component in fuel cells for clean energy production .

Mechanism of Action

Hydrogen exerts its effects through various mechanisms:

• Antioxidant Properties

  • Molecular hydrogen can selectively reduce reactive oxygen species (ROS), which are harmful byproducts of cellular metabolism .

• Anti-inflammatory Effects

  • Hydrogen has been shown to modulate inflammatory pathways, reducing inflammation in various disease models .

• Cellular Signaling

  • Hydrogen influences cellular signaling pathways, contributing to its therapeutic effects .

Comparison with Similar Compounds

Hydrogen is unique due to its simplicity and versatility. it shares some properties with other elements:

• Lithium

  • Both hydrogen and lithium are light elements and can form hydrides .

• Sodium

  • Like hydrogen, sodium reacts vigorously with water .

• Potassium

  • Potassium, similar to hydrogen, forms flammable gases when combined with other elements .

• Rubidium

  • Rubidium shares some reactivity characteristics with hydrogen, especially in forming ionic compounds .

Hydrogen’s uniqueness lies in its ability to act as both a reducing agent and an energy carrier, making it indispensable in various scientific and industrial applications.